Cas no 7782-37-8 (3-Methyl-2-phenylpentanoic Acid)

7782-37-8 structure
Product Name:3-Methyl-2-phenylpentanoic Acid
CAS No:7782-37-8
Molecular Formula:C12H16O2
Molecular Weight:192.25424
MDL:MFCD03094695
CID:571442
PubChem ID:295961
3-Methyl-2-phenylpentanoic Acid Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(1-methylpropyl)-
- 3-methyl-2-phenylpentanoic acid
- 3-methyl-2-phenyl valeric acid
- 3-methyl-2-phenyl-pentanoic acid
- 3-Methyl-2-phenyl-valeriansaeure
- 3-methyl-2-phenyl-valeric acid
- 3-Methyl-2-phenylvaleric acid, mixture of erythro and threo
- AC1L6PBG
- AC1Q2S0X
- AG-H-11754
- erythro-2-phenyl-3-methylpentanoic acid
- NSC165627
- SureCN499471
- T5895621
- EN300-20747
- TS-00261
- D86465
- SY168415
- 3-METHYL-2-PHENYLVALERIC ACID, 97%, MIXT URE OF ERYTHRO AND THREO
- 3-Methyl-2-phenylvaleric acid
- DTXSID30304402
- CS-0239190
- 3-Methyl-2-phenylpentanoicacid
- 3-Methyl-2-phenylvalericacid
- SCHEMBL499471
- FT-0650642
- AKOS017278393
- InChI=1/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
- AKOS000121608
- Z104480854
- 7782-37-8
- NQVALZRLGIRTKX-UHFFFAOYSA-
- MFCD00004254
- NSC-165627
- 3-Methyl-2-phenylpentanoic acid #
- DA-02857
-
- MDL: MFCD03094695
- InChIKey: NQVALZRLGIRTKX-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
- SMILES: CCC(C)C(C1=CC=CC=C1)C(=O)O
Computed Properties
- Exact Mass: 192.115
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 192.115
- Heavy Atom Count: 14
- Complexity: 183
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Melting Point: 50-52 °C(lit.)
- Flash Point: >230 °F
- Color/Form: solid
- Solubility: Not determined
3-Methyl-2-phenylpentanoic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0057WE-1g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 1g |
$42.00 | 2025-02-21 | |
A2B Chem LLC | AC42718-1g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 1g |
$40.00 | 2024-04-19 | |
Aaron | AR00584Q-100mg |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 100mg |
$26.00 | ||
abcr | AB599601-250mg |
3-Methyl-2-phenylpentanoic acid; . |
7782-37-8 | 250mg |
€87.80 | 2024-07-19 | ||
Ambeed | A528346-5g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 5g |
$279.0 | ||
Crysdot LLC | CD12031553-5g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 5g |
$333 | 2024-07-24 | |
Enamine | EN300-20747-0.05g |
3-methyl-2-phenylpentanoic acid |
7782-37-8 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
eNovation Chemicals LLC | D767037-5g |
Benzeneacetic acid, a-(1-methylpropyl)- |
7782-37-8 | 95% | 5g |
$350 | 2022-06-09 | |
TRC | M339330-25mg |
3-Methyl-2-phenylpentanoic Acid |
7782-37-8 | 25mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309860-1g |
3-Methyl-2-phenylpentanoic acid |
7782-37-8 | 97% | 1g |
¥756.00 | 2024-07-28 |
3-Methyl-2-phenylpentanoic Acid Related Literature
-
Nayan M. Das,Dhrubojyoti Roy,Nigel Clarke,V. Ganesan,Partha S. Gupta RSC Adv., 2014,4, 32490-32503
-
Takeshi Iwasaki,Aiichiro Nagaki,Jun-ichi Yoshida Chem. Commun., 2007, 1263-1265
-
Dong-E Wang,Ke-Jian Deng,Kang-Le Lv,Cheng-Gang Wang CrystEngComm, 2009,11, 1442-1450
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Zerong Yu,Zhiguang Xu,He Li,Jianwen Chen,Zhiying Huang,Youwen Tang Chem. Commun., 2014,50, 2728-2731
-
D. Meléndrez,T. Jowitt,M. Iliut,A. F. Verre,S. Goodwin Nanoscale, 2018,10, 2555-2567
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Carlos Moreno-Castilla,Francisco José Maldonado-Hódar Phys. Chem. Chem. Phys., 2000,2, 4818-4822
-
Jin-Wu Jiang,Tienchong Chang,Xingming Guo Nanoscale, 2016,8, 15948-15953
-
Radu Silaghi-Dumitrescu New J. Chem., 2010,34, 1830-1833
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7782-37-8)3-Methyl-2-phenylpentanoic Acid

Purity:99%
Quantity:5g
Price($):251.0